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Abstract

This document provides a detailed protocol for the preparation of Burow's Solution (Aluminum
Acetate Topical Solution, USP) utilizing aluminum subacetate solution. Burow's solution is a
widely used astringent for topical applications, known for its anti-inflammatory and antibacterial
properties.[1][2][3][4] This protocol is intended for researchers, scientists, and drug
development professionals, offering a standardized procedure to ensure the quality and
consistency of the final product. The preparation involves the dilution of a commercially
available aluminum subacetate solution with glacial acetic acid and purified water.

Introduction

Burow's solution, also known as aluminum acetate solution, is a topical preparation used for its
astringent, antipruritic, and antiseptic properties.[5][6] It is commonly applied to the skin to
relieve irritations such as insect bites, rashes, and athlete's foot.[2][5][7] The active ingredient,
aluminum acetate, works by constricting tissues and reducing inflammation.[4] While several
methods exist for its preparation, this protocol focuses on a straightforward dilution method
using a standardized aluminum subacetate solution, which simplifies the process and
enhances reproducibility.

Materials and Equipment
Reagents
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Reagent Grade Supplier Catalog No.
Aluminum Subacetate USP (Specify Supplier) (Specify Cat. No)
ecify Supplier ecify Cat. No.
Solution, USP P PP P
Glacial Acetic Acid, ] ) ]
USP (Specify Supplier) (Specify Cat. No.)
USP
In-house or
Purified Water, USP USP ] N/A
Commercial
Equipment

e Volumetric flasks (1000 mL)

Graduated cylinders (100 mL, 500 mL)

Glass stirring rod

Beakers

Personal Protective Equipment (PPE): safety goggles, lab coat, gloves

Quantitative Data Summary

The following table outlines the precise quantities of reagents required for the preparation of
1000 mL of Burow's Solution.

Component Quantity for 1000 mL
Aluminum Subacetate Solution, USP 545 mL

Glacial Acetic Acid, USP 15 mL

Purified Water, USP g.s. to 1000 mL

Experimental Protocol

This protocol details the step-by-step procedure for preparing 1000 mL of Burow's Solution.
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e Preparation of the Work Area: Ensure a clean and well-ventilated workspace. Don
appropriate personal protective equipment (PPE).

« Measurement of Reagents:

o Using a 500 mL and a 50 mL graduated cylinder, accurately measure 545 mL of
Aluminum Subacetate Solution, USP.

o Using a 25 mL graduated cylinder, carefully measure 15 mL of Glacial Acetic Acid, USP.
e Mixing the Solution:

o Transfer the 545 mL of Aluminum Subacetate Solution into a 1000 mL volumetric flask.

o Add the 15 mL of Glacial Acetic Acid to the volumetric flask.

o Add a sufficient quantity of Purified Water to bring the total volume to the 1000 mL mark.

o Stopper the flask and mix the solution thoroughly by inversion until a homogenous, clear,
and colorless liquid is obtained.[8]

o Storage: Store the prepared Burow's Solution in a tight, light-resistant container at a
controlled room temperature between 15°C and 30°C.[9]

Visualization of the Experimental Workflow

The following diagram illustrates the sequential steps involved in the preparation of Burow's
Solution.
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Caption: Workflow for the preparation of Burow's Solution.
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Discussion

The described protocol provides a reliable and straightforward method for the preparation of
Burow's Solution. The use of a pre-standardized aluminum subacetate solution eliminates the
need for more complex reaction and filtration steps, which are required when starting from
aluminum sulfate and calcium acetate.[2][10] This not only saves time but also reduces the
potential for variability between batches. The final solution should be a clear, colorless liquid
with a faint acetic acid odor and a sweetish, astringent taste.[8]

Safety Precautions

o Always wear appropriate personal protective equipment, including safety goggles, a lab coat,
and gloves, when handling chemicals.

o Glacial acetic acid is corrosive and should be handled with care in a well-ventilated area or
under a fume hood.

e Avoid contact of the solution with the eyes.[9]

e The final product is for external use only.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note & Protocol: Preparation of Burow's
Solution Using Aluminum Subacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091270#protocol-for-preparing-burow-s-solution-with-
aluminum-subacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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